Cas no 1693-46-5 (Cyclotetrasiloxane,2,2-dimethyl-4,4,6,6,8,8-hexaphenyl-)

Cyclotetrasiloxane,2,2-dimethyl-4,4,6,6,8,8-hexaphenyl- structure
1693-46-5 structure
Product Name:Cyclotetrasiloxane,2,2-dimethyl-4,4,6,6,8,8-hexaphenyl-
CAS No:1693-46-5
MF:C38H36O4Si4
MW:669.032053947449
CID:202813
PubChem ID:137161
Update Time:2025-04-19

Cyclotetrasiloxane,2,2-dimethyl-4,4,6,6,8,8-hexaphenyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclotetrasiloxane,2,2-dimethyl-4,4,6,6,8,8-hexaphenyl-
    • 2,2-dimethyl-4,4,6,6,8,8-hexakis-phenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
    • 2,2-Dimethyl-4,4,6,6,8,8-hexaphenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
    • DTXSID20168691
    • 1,1,3,3,5,5-Hexaphenyl-7,7-dimethylcyclotetrasiloxane
    • 2,2-dimethyl-4,4,6,6,8,8-hexaphenyl-[1,3,5,7,2,4,6,8]cyclotetrasiloxane
    • 1693-46-5
    • AMLJPMYFODDOQR-UHFFFAOYSA-N
    • Inchi: 1S/C38H36O4Si4/c1-43(2)39-44(33-21-9-3-10-22-33,34-23-11-4-12-24-34)41-46(37-29-17-7-18-30-37,38-31-19-8-20-32-38)42-45(40-43,35-25-13-5-14-26-35)36-27-15-6-16-28-36/h3-32H,1-2H3
    • InChI Key: AMLJPMYFODDOQR-UHFFFAOYSA-N
    • SMILES: [Si]1(C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O1

Computed Properties

  • Exact Mass: 668.16908
  • Monoisotopic Mass: 668.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 6
  • Complexity: 832
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 615.6°Cat760mmHg
  • Flash Point: 267.2°C
  • Refractive Index: 1.623
  • PSA: 36.92
  • LogP: 4.53800
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